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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of DBEDC (Dibasic

Copper Dithiocarbamate), a copper-based fungicide, for the control of Sphaerotheca aphanis,

the causal agent of powdery mildew in strawberries. This document outlines the current

understanding of its efficacy, mechanism of action, and includes detailed protocols for its

application.

Introduction
Powdery mildew, caused by the obligate biotrophic fungus Sphaerotheca aphanis

(synonymous with Podosphaera aphanis), is a significant disease affecting strawberry

production worldwide. The pathogen infects leaves, flowers, and fruit, leading to reduced

photosynthetic capacity, deformed fruit, and substantial yield losses. Effective management of

this disease is crucial for ensuring crop quality and yield. DBEDC, a copper-based fungicide,

has been identified as a potent preventative agent against S. aphanis.

Efficacy of DBEDC against Sphaerotheca aphanis
DBEDC has demonstrated significant efficacy in controlling strawberry powdery mildew,

particularly when used as a preventative treatment. Research has shown that a pre-

transplanting dipping application of DBEDC is one of the most effective methods for managing

the disease.[1][2] While specific EC50 values for DBEDC against S. aphanis are not readily

available in the reviewed literature, studies on copper-based fungicides in combination with
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other compounds have shown high efficacy in reducing colony development and conidial

production of the pathogen.

Table 1: Summary of Efficacy Data for Copper-Based Fungicides against Podosphaera aphanis

Treatment Efficacy Metric Observed Effect Reference

DBEDC (preventative

dip)
Disease Control

One of the most

effective control

schedules tested.

Korean Journal of

Horticultural Science

& Technology, 2004,

22(1), 33-38 (as

referenced in a

secondary source)

Sodium hydrogen

carbonate + copper

wettable powder

Colony Development

Inhibition

Highly effective in

reducing colony

development.

A study evaluating 36

different fungicides.

Sodium hydrogen

carbonate + copper

wettable powder

Conidial Production

Inhibition

Highly effective in

inhibiting conidial

production.

A study evaluating 36

different fungicides.

Mechanism of Action
The primary mode of action of DBEDC, as a copper-based fungicide, involves the release of

copper ions (Cu²⁺). These ions have a multi-site inhibitory effect on fungal spores, which

makes the development of resistance less likely compared to single-site fungicides.

The proposed mechanism involves the following steps:

Contact and Release: DBEDC, when applied to the plant surface, acts as a protectant. In the

presence of water, it slowly releases Cu²⁺ ions.

Spore Absorption: Fungal spores of S. aphanis absorb the Cu²⁺ ions from their surroundings.

Enzyme Denaturation: The absorbed copper ions bind to sulfhydryl groups of various

proteins and enzymes within the fungal spore.
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Inhibition of Germination: This binding denatures the proteins and enzymes, disrupting

cellular processes and ultimately inhibiting spore germination.

DBEDC Application and Copper Ion Release Interaction with Fungal Spore Cellular Disruption and Inhibition
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Caption: Mechanism of action of DBEDC against Sphaerotheca aphanis.

Experimental Protocols
The following protocols are based on the available literature for the effective use of DBEDC
and other copper-based fungicides in controlling strawberry powdery mildew.

In Vivo: Preventative Dipping Treatment for Strawberry
Transplants
This protocol is designed for the preventative treatment of strawberry transplants before

planting to reduce the initial inoculum of S. aphanis.

Materials:

DBEDC fungicide formulation

Water

Treatment tank/container

Strawberry transplants

Personal Protective Equipment (PPE) as per manufacturer's instructions
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Procedure:

Preparation of Dipping Solution:

Prepare a dipping solution of DBEDC at the manufacturer's recommended concentration

for preventative treatment of strawberry transplants. Note: Specific concentrations for

DBEDC dip treatments were not detailed in the reviewed literature; therefore, it is crucial

to follow the product label instructions.

Fill the treatment tank with the required volume of water and then add the calculated

amount of DBEDC, ensuring thorough mixing to achieve a homogenous suspension.

Transplant Preparation:

Gently remove any excess soil from the roots of the strawberry transplants.

Dipping Procedure:

Bundle the transplants for ease of handling.

Fully immerse the transplants (both roots and crowns) into the DBEDC solution.

The duration of the dip should be in accordance with the product label recommendations.

A general guideline for fungicide dips is typically a few minutes.

After the specified duration, remove the transplants from the solution and allow any

excess liquid to drain off.

Planting:

Plant the treated transplants as soon as possible after treatment.
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Caption: Workflow for preventative dipping of strawberry transplants.

In Vitro: Assessment of Conidial Germination Inhibition
This protocol provides a method to assess the direct inhibitory effect of DBEDC on the conidial

germination of S. aphanis.

Materials:

Freshly collected conidia of S. aphanis

DBEDC fungicide
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Sterile distilled water

Water agar (or other suitable germination medium) plates

Microscope slides and coverslips

Micropipettes

Hemocytometer

Incubator

Microscope

Procedure:

Preparation of DBEDC Solutions:

Prepare a stock solution of DBEDC in sterile distilled water.

Create a dilution series of DBEDC to test a range of concentrations (e.g., 0.1, 1, 10, 100

µg/mL). Include a sterile water control.

Spore Suspension Preparation:

Gently brush conidia from infected strawberry leaves into a small volume of sterile distilled

water.

Filter the suspension through cheesecloth to remove mycelial fragments.

Adjust the concentration of the spore suspension to approximately 1 x 10⁵ conidia/mL

using a hemocytometer.

Inoculation and Treatment:

On each water agar plate or microscope slide with a thin layer of water agar, place a 20 µL

drop of the prepared spore suspension.
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To each drop of spore suspension, add 20 µL of the corresponding DBEDC dilution (or

sterile water for the control).

Incubation:

Place the plates/slides in a humid chamber and incubate at 20-25°C in the dark for 24

hours.

Assessment:

After incubation, place a drop of lactophenol cotton blue on the germination site to stop

further germination and stain the conidia.

Observe at least 100 conidia per replicate under a microscope (400x magnification).

A conidium is considered germinated if the germ tube is at least half the length of the

conidium.

Calculate the percentage of germination inhibition for each DBEDC concentration relative

to the control.

Concluding Remarks
DBEDC is a valuable tool for the preventative control of strawberry powdery mildew caused by

Sphaerotheca aphanis. Its efficacy as a pre-transplanting dip treatment has been highlighted as

a particularly effective strategy. The multi-site mode of action of copper-based fungicides like

DBEDC is advantageous for resistance management. Further research to establish precise

EC50 values and optimize application protocols, including concentrations and timings for foliar

sprays, would be beneficial for integrating DBEDC into comprehensive integrated pest

management (IPM) programs for strawberry production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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